Cas no 195136-62-0 (2,4-Dimethoxy-5-fluoronitrobenzene)

• Product Name: 2,4-Dimethoxy-5-fluoronitrobenzene
• CAS No: 195136-62-0
• MF: C₈H₈FNO₄
• MW: 201.151825904846
• MDL: MFCD03789118
• CID: 825139
• PubChem ID: 2758414
• Update Time: 2025-06-14

2,4-Dimethoxy-5-fluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2,4-dimethoxy-5-nitrobenzene
• 2,4-Dimethoxy-5-fluoronitrobenzene
• 1-Fluoro-2,4dimethoxy-5-nitro-benzene
• 1-Fluoro-2,4-dimethoxy-5-nitro-benzene
• AC1MBY3R
• CTK0E1005
• PC7348
• SureCN6371735
• AB93466
• VHA13662
• KADJLLXINJRFKF-UHFFFAOYSA-N
• 195136-62-0
• STL555318
• MFCD03789118
• 2,4-Dimethoxy-5-fluoronitrobenzene, AldrichCPR
• DB-345711
• AS-35614
• BBL101522
• CS-0061952
• SCHEMBL6371735
• EN300-104188
• DTXSID80374317
• AKOS005259359
• SY129945

• MDL： MFCD03789118
• Inchi： 1S/C8H8FNO4/c1-13-7-4-8(14-2)6(10(11)12)3-5(7)9/h3-4H,1-2H3
• InChI Key： KADJLLXINJRFKF-UHFFFAOYSA-N
• SMILES： FC1=CC(=C(C=C1OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 201.04374
• Monoisotopic Mass: 201.04373590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.3Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Melting Point: 151-153 °C
• Boiling Point: 321.6 ℃ at 760 mmHg
• PSA: 61.6

2,4-Dimethoxy-5-fluoronitrobenzene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261;P305+P351+P338
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• Storage Condition：Room temperature

Additional information on 2,4-Dimethoxy-5-fluoronitrobenzene

Comprehensive Overview of 2,4-Dimethoxy-5-fluoronitrobenzene (CAS No. 195136-62-0)

2,4-Dimethoxy-5-fluoronitrobenzene (CAS No. 195136-62-0) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring methoxy groups and a fluoro-nitro substitution pattern, makes it a versatile building block for synthesizing complex molecules. Researchers and industries value this compound for its role in developing high-performance materials and bioactive molecules, aligning with current trends in sustainable chemistry and green synthesis.

In recent years, the demand for fluorinated aromatic compounds like 2,4-Dimethoxy-5-fluoronitrobenzene has surged due to their applications in drug discovery and crop protection. The compound’s electron-withdrawing nitro group and electron-donating methoxy groups create a balanced reactivity, enabling selective functionalization—a hot topic in click chemistry and catalysis. This dual functionality addresses common search queries such as “nitrobenzene derivatives in medicinal chemistry” or “fluorinated intermediates for agrochemicals,” reflecting its relevance in cutting-edge research.

From a synthetic perspective, CAS No. 195136-62-0 is often employed in palladium-catalyzed cross-coupling reactions, a technique frequently explored in academic and industrial labs. Its stability under diverse reaction conditions makes it ideal for multistep organic synthesis, a subject of numerous online discussions among chemists. Additionally, its role in photoactive materials connects to trending searches like “nitroaromatics for OLEDs” or “fluorescent probes design,” highlighting its interdisciplinary appeal.

Environmental and regulatory considerations further enhance the compound’s profile. Unlike some traditional nitroaromatics, 2,4-Dimethoxy-5-fluoronitrobenzene exhibits improved biodegradability due to its methoxy substituents, resonating with the growing focus on eco-friendly chemicals. This aligns with frequent searches such as “green alternatives to nitrobenzene derivatives” or “sustainable aromatic compounds,” positioning it as a forward-thinking choice for modern applications.

In analytical chemistry, the compound’s distinct UV-Vis absorption and NMR spectral properties facilitate its identification and quantification, a topic often queried in forums like “characterization of dimethoxy-nitrobenzenes.” Its compatibility with HPLC and GC-MS techniques ensures reliable quality control, critical for industries prioritizing high-purity intermediates.

Looking ahead, 2,4-Dimethoxy-5-fluoronitrobenzene is poised to play a pivotal role in emerging fields like precision agriculture and targeted drug delivery. Its adaptability to microwave-assisted synthesis (a popular search term) and compatibility with flow chemistry setups underscore its alignment with Industry 4.0 trends. As research continues, this compound’s potential in smart materials and bioconjugation will likely expand, addressing future scientific and industrial challenges.